Cas no 1795191-15-9 (methyl 3-[(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]thiophene-2-carboxylate)

• Product Name: methyl 3-[(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]thiophene-2-carboxylate
• CAS No: 1795191-15-9
• MF: C₁₃H₁₄N₄O₄S₂
• MW: 354.404659748077
• CID: 5368414
• Update Time: 2025-08-05

methyl 3-[(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]thiophene-2-carboxylate

• Inchi： 1S/C13H14N4O4S2/c1-21-13(18)12-10(3-9-22-12)23(19,20)15-5-6-16-7-8-17-11(16)2-4-14-17/h2-4,7-9,15H,5-6H2,1H3
• SMILES： S(C1C([H])=C([H])SC=1C(=O)OC([H])([H])[H])(N([H])C([H])([H])C([H])([H])N1C([H])=C([H])N2C1=C([H])C([H])=N2)(=O)=O

Additional information on methyl 3-[(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]thiophene-2-carboxylate

Research Brief on Methyl 3-[(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]thiophene-2-carboxylate (CAS: 1795191-15-9)

Methyl 3-[(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]thiophene-2-carboxylate (CAS: 1795191-15-9) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a unique structural scaffold combining a thiophene carboxylate moiety with a pyrazoloimidazole sulfonamide group, which suggests potential applications in drug discovery, particularly in targeting protein-protein interactions or enzymatic pathways. Recent studies have explored its synthesis, physicochemical properties, and preliminary biological activities, positioning it as a promising candidate for further investigation.

The synthesis of methyl 3-[(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]thiophene-2-carboxylate involves a multi-step process, including the coupling of thiophene-2-carboxylic acid derivatives with sulfonamide intermediates. Researchers have optimized the reaction conditions to achieve high yields and purity, as confirmed by spectroscopic techniques such as NMR and mass spectrometry. The compound's stability under physiological conditions and its solubility profile have also been characterized, which are critical factors for its potential use in biological assays.

Preliminary biological evaluations of this compound have focused on its interactions with various enzymes and receptors. In vitro studies indicate that it exhibits moderate inhibitory activity against certain kinases and proteases, suggesting its potential as a lead compound for developing therapeutics targeting cancer or inflammatory diseases. Additionally, molecular docking simulations have provided insights into its binding modes, highlighting the importance of the pyrazoloimidazole and sulfonamide groups in mediating these interactions.

Despite these promising findings, further research is needed to fully elucidate the pharmacological profile of methyl 3-[(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]thiophene-2-carboxylate. Future studies should include in vivo efficacy and toxicity assessments, as well as structure-activity relationship (SAR) analyses to optimize its biological activity. The compound's unique structure also presents opportunities for derivatization, which could lead to the discovery of more potent and selective analogs.

In conclusion, methyl 3-[(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]thiophene-2-carboxylate represents an exciting area of research in chemical biology and drug discovery. Its distinct chemical features and preliminary biological activities warrant continued exploration, with the potential to contribute to the development of novel therapeutic agents. Researchers and industry professionals are encouraged to monitor advancements related to this compound, as it may hold significant promise for addressing unmet medical needs.